Cas no 1218549-05-3 ((3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE)
(3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE Chemical and Physical Properties
Names and Identifiers
-
- (3S)-1-cyclopentylpiperidin-3-amine
- (3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE
-
- MDL: MFCD11894709
- Inchi: 1S/C10H20N2/c11-9-4-3-7-12(8-9)10-5-1-2-6-10/h9-10H,1-8,11H2/t9-/m0/s1
- InChI Key: BPEXQYURTRYAMW-VIFPVBQESA-N
- SMILES: N1(C2CCCC2)CCC[C@H](N)C1
(3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM435632-1g |
(3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE |
1218549-05-3 | 95%+ | 1g |
$1156 | 2023-01-19 | |
| Enamine | EN300-2516670-0.05g |
(3S)-1-cyclopentylpiperidin-3-amine |
1218549-05-3 | 95% | 0.05g |
$226.0 | 2024-06-19 | |
| Enamine | EN300-2516670-0.1g |
(3S)-1-cyclopentylpiperidin-3-amine |
1218549-05-3 | 95% | 0.1g |
$337.0 | 2024-06-19 | |
| Enamine | EN300-2516670-0.25g |
(3S)-1-cyclopentylpiperidin-3-amine |
1218549-05-3 | 95% | 0.25g |
$481.0 | 2024-06-19 | |
| Enamine | EN300-2516670-0.5g |
(3S)-1-cyclopentylpiperidin-3-amine |
1218549-05-3 | 95% | 0.5g |
$758.0 | 2024-06-19 | |
| Enamine | EN300-2516670-1.0g |
(3S)-1-cyclopentylpiperidin-3-amine |
1218549-05-3 | 95% | 1.0g |
$971.0 | 2024-06-19 | |
| Enamine | EN300-2516670-2.5g |
(3S)-1-cyclopentylpiperidin-3-amine |
1218549-05-3 | 95% | 2.5g |
$1903.0 | 2024-06-19 | |
| Enamine | EN300-2516670-5.0g |
(3S)-1-cyclopentylpiperidin-3-amine |
1218549-05-3 | 95% | 5.0g |
$2816.0 | 2024-06-19 | |
| Enamine | EN300-2516670-10.0g |
(3S)-1-cyclopentylpiperidin-3-amine |
1218549-05-3 | 95% | 10.0g |
$4176.0 | 2024-06-19 | |
| Enamine | EN300-2516670-1g |
(3S)-1-cyclopentylpiperidin-3-amine |
1218549-05-3 | 95% | 1g |
$971.0 | 2023-09-15 |
(3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on (3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE
Introduction to (3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE (CAS No. 1218549-05-3)
(3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE, with the chemical formula C12H18N2, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the class of cyclic amine derivatives and has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The CAS number 1218549-05-3 uniquely identifies this molecule, ensuring precise classification and reference in scientific literature and industrial applications.
The< strong>nomenclature of this compound follows the IUPAC system, which is essential for maintaining consistency and clarity in chemical communication. The prefix "(3S)" indicates the stereochemical configuration at the third carbon atom of the piperidine ring, emphasizing the importance of chirality in pharmacological activity. This stereochemistry is a critical factor in determining the biological efficacy and safety profile of the compound, making it a focal point in synthetic chemistry and drug design.
In recent years, there has been a growing interest in< strong>cyclic amine derivatives due to their diverse pharmacological properties. These compounds often exhibit significant interactions with biological targets, making them valuable candidates for drug development. The< strong>cyclopentyl moiety in (3S)-1-cyclopentylpiperidin-3-amine contributes to its lipophilicity and binding affinity, which are crucial parameters in drug design. Additionally, the amine functionality at the 3-position provides a site for further chemical modification, enabling the synthesis of analogs with enhanced therapeutic potential.
One of the most compelling aspects of (3S)-1-cyclopentylpiperidin-3-amine is its potential application in the development of central nervous system (CNS) drugs. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier, a property that is essential for effective CNS drug delivery. Studies have shown that modifications at the piperidine ring can significantly influence pharmacokinetic and pharmacodynamic properties, making this class of compounds highly attractive for neuropharmacological research.
Recent advancements in computational chemistry have facilitated the design of novel< strong>piperidine-based scaffolds. By leveraging molecular modeling techniques, researchers can predict the binding modes and interactions of (3S)-1-cyclopentylpiperidin-3-amine with target proteins, such as enzymes and receptors. This approach has led to the identification of new lead compounds with improved efficacy and reduced side effects. For instance, virtual screening algorithms have been employed to identify derivatives with enhanced affinity for specific neurological targets, paving the way for next-generation therapeutics.
The synthesis of (3S)-1-cyclopentylpiperidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods are crucial for ensuring that the final product exhibits the desired biological activity without unwanted racemic impurities. The synthetic route also emphasizes sustainability, with efforts focused on minimizing waste and optimizing yields through green chemistry principles.
In addition to its pharmaceutical applications, (3S)-1-cyclopentylpiperidin-3-amine has shown promise in other areas of research. For example, it serves as a key intermediate in the synthesis of complex organic molecules used in agrochemicals and material science. Its unique structural features make it a versatile building block for constructing heterocyclic frameworks that exhibit desirable chemical properties. This versatility underscores its importance as a< strong>pharmaceutical intermediate with broad industrial relevance.
The regulatory landscape for (3S)-1-cyclopentylpiperidin-3-amine is governed by stringent guidelines to ensure safety and efficacy in drug development. Compliance with Good Manufacturing Practices (GMP) is essential for companies involved in its production and commercialization. Regulatory agencies closely monitor clinical trials to assess its therapeutic potential and monitor any adverse effects that may arise during human testing. This rigorous oversight ensures that only safe and effective drugs reach patients, maintaining high standards in healthcare.
The future prospects for (3S)-1-cyclopentylpiperidin-3-amine are promising, with ongoing research exploring new applications and therapeutic uses. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to novel drug candidates that address unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like (3S)-1-cyclopentylpiperidin-3-amine will play an increasingly important role in developing targeted therapies.
1218549-05-3 ((3S)-1-CYCLOPENTYLPIPERIDIN-3-AMINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)